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Compound of Interest

Compound Name: BRL-50481

Cat. No.: B1667806

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended
storage conditions for BRL-50481, a selective phosphodiesterase 7 (PDE7) inhibitor. The
information is intended to guide researchers in maintaining the integrity and activity of the
compound for experimental use.

Compound Information

Parameter Value Reference

N,N,2-trimethyl-5-

UPAC Name nitrobenzenesulfonamide
Molecular Formula CoH12N204S
Molecular Weight 244.26 g/mol
CAS Number 433695-36-4

Recommended Storage Conditions

Proper storage is critical to prevent degradation and ensure the long-term stability of BRL-
50481. The following conditions are recommended based on supplier information and general
best practices for small molecule inhibitors.
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Solid Form
Storage Temperature Duration Notes
Recommended for long-term
-20°C Up to 3 years
storage.
Suitable for short to medium-
4°C Up to 2 years

term storage.

In Solvent

Storage .
Solvent Duration Notes
Temperature
Aliguot to avoid
Anhydrous DMSO or repeated freeze-thaw
-80°C Up to 2 years
Ethanol cycles. Use fresh,
anhydrous solvents.[1]
Suitable for working
Anhydrous DMSO or stock solutions.
-20°C Up to 1 year

Ethanol

Minimize freeze-thaw

cycles.[1]

Note: The stability of compounds in solution can be affected by the presence of water in the

solvent. It is crucial to use anhydrous solvents and proper handling techniques to minimize

moisture exposure.[2][3] Studies have shown that while many compounds are stable in DMSO

containing some water, the risk of degradation increases.[]

Solution Preparation and Handling

BRL-50481 is soluble in ethanol and dimethyl sulfoxide (DMSO).

e Solubility in Ethanol: Soluble to 100 mM.

e Solubility in DMSO: Soluble to 100 mM.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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o Warm the Vial: Allow the vial of solid BRL-50481 to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10
mM concentration. For example, to a vial containing 1 mg of BRL-50481 (MW = 244.26
g/mol ), add 409.4 pL of DMSO.

o Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in appropriate
containers (e.g., polypropylene tubes) to minimize freeze-thaw cycles.[3]

Storage: Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Experimental Protocols for Stability Assessment

While specific stability data for BRL-50481 is not extensively published, the following are
generalized protocols for assessing the stability of small molecules like BRL-50481.

Long-Term Stability in Solution

This protocol is designed to determine the stability of BRL-50481 in a solvent over an extended
period.

Workflow for Long-Term Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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